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Compound of Interest

Compound Name: 5-Amino-2,4-dimethylbenzonitrile

CAS No.: 72917-37-4; 856789-54-3

Cat. No.: B2854636

Get Quote

The fundamental identity and characteristics of a chemical compound are paramount for its

application in any research or synthetic context. The molecular weight, derived from its atomic

composition, is a cornerstone of this identity, dictating stoichiometric calculations for chemical

reactions.

The molecular formula for 5-Amino-2,4-dimethylbenzonitrile is C₉H₁₀N₂. The molecular

weight is calculated based on the atomic weights of its constituent atoms:

Carbon (C): 9 x 12.011 u = 108.099 u

Hydrogen (H): 10 x 1.008 u = 10.080 u

Nitrogen (N): 2 x 14.007 u = 28.014 u

Average Molecular Weight: 146.193 g/mol

This value is consistent with data from chemical suppliers.[1] For high-resolution mass

spectrometry, the monoisotopic mass is the more relevant value.
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Table 1: Core Properties of 5-Amino-2,4-dimethylbenzonitrile

Property Value Source / Comment

IUPAC Name
5-Amino-2,4-

dimethylbenzonitrile
N/A

CAS Number 856789-54-3 [1]

Molecular Formula C₉H₁₀N₂ [1]

Molecular Weight 146.19 g/mol [1][2][3]

Monoisotopic Mass 146.08440 u Calculated

SMILES N#CC1=CC(N)=C(C)C=C1C [1]

Appearance Solid (Predicted) Based on analogues[4]

Solubility
Soluble in polar organic

solvents (Predicted)
Based on analogues[5]

Proposed Synthesis and Purification Workflow
While specific literature detailing the synthesis of 5-Amino-2,4-dimethylbenzonitrile is scarce,

a reliable synthetic route can be proposed based on well-established transformations in organic

chemistry. A highly plausible approach involves the reduction of a nitro-substituted precursor,

2,4-dimethyl-5-nitrobenzonitrile.

Proposed Synthetic Pathway: Reduction of a Nitro
Precursor
The most direct pathway involves the chemical reduction of 2,4-dimethyl-5-nitrobenzonitrile.

This transformation is a cornerstone of aromatic chemistry, converting an electron-withdrawing

nitro group into an electron-donating amino group. Common reducing agents for this purpose

include tin(II) chloride (SnCl₂) in hydrochloric acid, catalytic hydrogenation (e.g., H₂ over Pd/C),

or iron powder in acidic medium. The tin(II) chloride method is often preferred in a laboratory

setting for its efficiency and reliability.
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Caption: Proposed workflow for the synthesis of 5-Amino-2,4-dimethylbenzonitrile.

Step-by-Step Experimental Protocol (Predictive)
This protocol is a predictive methodology based on standard procedures for nitro group

reduction.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, suspend the starting material, 2,4-dimethyl-5-nitrobenzonitrile (1.0 eq), in

ethanol.

Reagent Addition: Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, ~4-5 eq) in

concentrated hydrochloric acid to the flask. The addition may be exothermic and should be

done cautiously.

Reaction Execution: Heat the reaction mixture to reflux (typically 70-80 °C) and maintain for

2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the

starting material is fully consumed.

Work-up and Neutralization: Cool the mixture to room temperature and carefully neutralize

the excess acid by slowly adding a saturated aqueous solution of sodium bicarbonate or a

concentrated sodium hydroxide solution until the pH is basic (~8-9). This step must be

performed in an ice bath as it is highly exothermic. A precipitate of tin salts will form.

Extraction: Filter the mixture to remove the inorganic tin salts. Extract the aqueous filtrate

multiple times with an organic solvent such as ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The resulting crude

product can be further purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to yield pure 5-Amino-2,4-dimethylbenzonitrile.
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Chemical Reactivity and Mechanistic Insights
The chemical utility of 5-Amino-2,4-dimethylbenzonitrile is derived from the distinct reactivity

of its three key components: the primary amino group, the nitrile group, and the substituted

aromatic ring.[4]

Amino Group (-NH₂): As a primary aromatic amine, this group is nucleophilic and basic. It is

the primary site for reactions such as acylation (to form amides), alkylation, and

diazotization.[4] Diazotization with nitrous acid (HNO₂) at low temperatures yields a

diazonium salt, an exceptionally versatile intermediate that can be converted into a wide

array of functional groups (e.g., -OH, -X, -CN).[6]

Nitrile Group (-C≡N): The nitrile group is electrophilic at the carbon atom. It can undergo

hydrolysis under acidic or basic conditions to yield a carboxylic acid, or it can be reduced to

a primary amine (aminomethyl group) using strong reducing agents like lithium aluminum

hydride (LiAlH₄) or catalytic hydrogenation.[5]

Aromatic Ring: The benzene ring is activated towards Electrophilic Aromatic Substitution

(EAS) by the strong electron-donating amino group and the two weakly donating methyl

groups. These groups direct incoming electrophiles primarily to the positions ortho and para

to the amino group. The steric hindrance from the adjacent methyl group at position 4 may

influence the regioselectivity of these reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b2854636/docs?utm_src=pdf-body#compound-identification-and-core-physicochemical-properties
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Reactivity_and_Stability_of_2_Amino_4_6_dimethylbenzonitrile.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Reactivity_and_Stability_of_2_Amino_4_6_dimethylbenzonitrile.pdf
https://pdf.benchchem.com/1281/Technical_Support_Center_Synthesis_of_2_Amino_4_6_dimethylbenzonitrile.pdf
https://cymitquimica.com/cas/50670-64-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2854636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Amino-2,4-dimethylbenzonitrile

Reaction Pathways

C₉H₁₀N₂

Diazotization

-NH₂ group

Acylation

-NH₂ group

Nitrile
Hydrolysis

-CN group

Nitrile
Reduction

-CN group

Electrophilic
Aromatic Subst.

Aromatic Ring

Click to download full resolution via product page

Caption: Key reaction pathways available to 5-Amino-2,4-dimethylbenzonitrile.

Applications in Research and Drug Development
Substituted aminobenzonitriles are valuable building blocks in the synthesis of complex organic

molecules, including pharmaceuticals and agrochemicals.[5][7] While direct applications of 5-
Amino-2,4-dimethylbenzonitrile are not widely documented, its structure suggests significant

potential as a synthetic intermediate.

Role as a Synthetic Intermediate
The compound serves as a scaffold onto which further chemical complexity can be built. For

instance, the amino group can be used as an anchor point for coupling with other molecules. A

common application for similar anilines is in the synthesis of kinase inhibitors, where the aniline

nitrogen forms a crucial bond to a heterocyclic core.[8]
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For example, in a hypothetical synthesis, the amino group could be coupled with a pyrimidine

derivative, a common core in many FDA-approved drugs. This would be followed by

modification of the nitrile group to introduce additional functionality, demonstrating the

compound's utility in building drug-like molecules.
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Caption: Hypothetical pathway illustrating the use as a synthetic intermediate.

Analytical Characterization (Predictive)
Confirming the identity and purity of 5-Amino-2,4-dimethylbenzonitrile requires standard

analytical techniques. The expected spectral data can be predicted based on its structure.[9]

Table 2: Predicted Spectroscopic Data
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Technique Feature
Predicted Value /
Observation

Assignment

¹H NMR Chemical Shift (δ) ~ 7.2 ppm (s, 1H)
Aromatic H (Position

6)

Chemical Shift (δ) ~ 6.5 ppm (s, 1H)
Aromatic H (Position

3)

Chemical Shift (δ) ~ 3.8 ppm (br s, 2H) -NH₂ Protons

Chemical Shift (δ) ~ 2.4 ppm (s, 3H)
Methyl Protons

(Position 4)

Chemical Shift (δ) ~ 2.2 ppm (s, 3H)
Methyl Protons

(Position 2)

¹³C NMR Chemical Shift (δ) ~ 150-155 ppm C-NH₂ (Position 5)

Chemical Shift (δ) ~ 140-145 ppm C-CH₃ (Position 4)

Chemical Shift (δ) ~ 130-135 ppm C-CH₃ (Position 2)

Chemical Shift (δ) ~ 118-122 ppm -C≡N (Nitrile Carbon)

Chemical Shift (δ) ~ 18-22 ppm Methyl Carbons

IR Spec. Wavenumber (cm⁻¹)
3450 - 3300 cm⁻¹ (two

bands)

N-H Asymmetric &

Symmetric Stretching

Wavenumber (cm⁻¹)
2230 - 2210 cm⁻¹

(strong, sharp)
C≡N Nitrile Stretching

Wavenumber (cm⁻¹) 1620 - 1580 cm⁻¹
N-H Bending / C=C

Aromatic Stretching

Mass Spec. [M+H]⁺ m/z 147.0917
Protonated Molecular

Ion

Safety and Handling
As with all chemical reagents, 5-Amino-2,4-dimethylbenzonitrile should be handled with

appropriate care in a well-ventilated fume hood. While specific toxicity data is unavailable,
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compounds of this class (aromatic nitriles and anilines) should be considered hazardous.

Hazard Classifications (Predicted): Likely classified as toxic if swallowed, in contact with

skin, or if inhaled, based on analogues.[10] May cause skin and eye irritation.[11]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat. For handling larger quantities or fine powders, respiratory protection

(e.g., N95 dust mask) is recommended.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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